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Compound of Interest

Compound Name: 2-Propynoxyethanol

Cat. No.: B1679626 Get Quote

Molecular Identity and Structural Characteristics
Correct identification is critical. 2-Propynoxyethanol is chemically distinct from its saturated

analog, 2-propoxyethanol. The presence of the carbon-carbon triple bond is the defining

structural feature and the primary source of its advanced chemical utility.

IUPAC Name: 2-(prop-2-yn-1-yloxy)propan-1-ol[1]

Common Synonyms: Propargyl Alcohol Propoxylate (PAP), 4-Oxa-1-heptyn-6-ol, 1-

propynoxy-2-propanol, ACP-3[2]

CAS Number: 3973-17-9[2]

Molecular Formula: C₆H₁₀O₂[1]

Molecular Weight: 114.14 g/mol [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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